Cas no 58633-11-7 (4-(fluoren-9-ylideneamino)phenol)

• Product Name: 4-(fluoren-9-ylideneamino)phenol
• CAS No: 58633-11-7
• MF: C₁₉H₁₃NO
• MW: 271.312624692917
• CID: 948785
• PubChem ID: 224079
• Update Time: 2025-04-19

4-(fluoren-9-ylideneamino)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(fluoren-9-ylideneamino)phenol
• 4-(9h-fluoren-9-ylideneamino)phenol
• AC1L5D13
• AC1Q7BDM
• AG-J-99748
• AR-1F6519
• CTK5A8624
• fluorenon-(4-oxy-anil)
• NSC12327
• 4-((9H-Fluoren-9-ylidene)amino)phenol
• 58633-11-7
• NSC-12327
• DTXSID60279331
• SCHEMBL16601698

• Inchi： 1S/C19H13NO/c21-14-11-9-13(10-12-14)20-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-12,21H
• InChI Key： CKUBBTKMOMUNJL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)/N=C1/C2C=CC=CC=2C2=CC=CC=C2/1

Computed Properties

• Exact Mass: 271.09979
• Monoisotopic Mass: 271.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59
• LogP: 4.54170